(S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate

• Molecular Formula: C11H20N2O3
• Molecular Weight: 228.29 g/mol
• IUPAC Name: tert-butyl N-[(3S)-1-methyl-2-oxopiperidin-3-yl]carbamate
• InChI: InChI=1S/C11H20N2O3/c1-11(2,3)16-10(15)12-8-6-5-7-13(4)9(8)14/h8H,5-7H2,1-4H3,(H,12,15)/t8-/m0/s1
• InChI Key: MQSOTBQHRIMHGP-QMMMGPOBSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CCCN(C1=O)C
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCN(C1=O)C

Description

(S)-tert-Butyl (1-methyl-2-oxopiperidin-3-yl)carbamate is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl(2-oxopiperidin-3-yl)carbamate (1714 mg) in DMF (20 mL) was added 60% sodium hydride (480 mg, containing mineral oil) under ice-cooling. The reaction mixture was stirred at room temperature for 30 min, and iodomethane (1703 mg) was added. The reaction mixture was stirred at room temperature overnight, water was added, and the mixture was extracted with ethyl acetate. The organic layer was separated, washed with water and saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (530 mg).